Cas no 332114-37-1 (<br>3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolyla mide)

• Product Name: <br>3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolyla mide
• CAS No: 332114-37-1
• MF: C₂₈H₂₃N₃OS
• MW: 449.56672501564
• CID: 3070146
• PubChem ID: 1727438
• Update Time: 2025-10-30

<br>3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolyla mide Chemical and Physical Properties

Names and Identifiers

• <br>3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolyla mide
• 3-Amino-4-phenyl-N-(o-tolyl)-6-(p-tolyl)thieno[2,3-b]pyridine-2-carboxamide
• 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide
• 332114-37-1
• 3-amino-N-(2-methylphenyl)-6-(4-methylphenyl)-4-phenylthieno[2,3-b]pyridine-2-carboxamide
• SCHEMBL17624916
• Oprea1_090187
• AG-690/13507655
• Oprea1_461852
• AKOS000566880

• MDL： MFCD01817839
• Inchi： 1S/C28H23N3OS/c1-17-12-14-20(15-13-17)23-16-21(19-9-4-3-5-10-19)24-25(29)26(33-28(24)31-23)27(32)30-22-11-7-6-8-18(22)2/h3-16H,29H2,1-2H3,(H,30,32)
• InChI Key： QFYHMIZGNPVCCP-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=CC=2C)=O)=C(C2C1=NC(C1C=CC(C)=CC=1)=CC=2C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 449.15618354Da
• Monoisotopic Mass: 449.15618354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on <br>3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolyla mide

Introduction to 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide (CAS No. 332114-37-1)

The compound 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide, identified by its CAS number 332114-37-1, represents a sophisticated heterocyclic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the thienopyridine class, a structural motif renowned for its versatility in drug design due to its ability to engage multiple biological targets. The presence of multiple functional groups, including an amino group, a phenyl ring, and a carboxylic acid moiety, makes this molecule a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of thieno[2,3-b]pyridine derivatives as key scaffolds in the development of novel therapeutic agents. The specific arrangement of rings and substituents in 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide contributes to its unique pharmacophoric properties. Specifically, the interaction between the amino group and the carboxylic acid side chain can facilitate hydrogen bonding interactions with biological targets, while the phenyl and p-tolyl substituents enhance hydrophobic interactions. These features are critical for optimizing binding affinity and selectivity in drug-like molecules.

In the context of current research, thienopyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, studies have demonstrated that thienopyridine-based compounds can modulate kinase activity, which is a key mechanism in cancer cell proliferation and survival. The structural framework of 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide aligns well with this area of research, suggesting its utility as a lead compound for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions that require careful consideration of reaction conditions and reagent selection. The introduction of the thieno[2,3-b]pyridine core necessitates precise control over cyclization reactions to ensure high yield and purity. Additionally, the installation of the amino group at the 3-position and the carboxylic acid at the 2-position demands strategic functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct this complex framework efficiently.

From a biochemical perspective, the functional groups present in 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide contribute to its interaction with biological macromolecules. The amino group can act as a proton acceptor or participate in salt bridge formation with oppositely charged residues on proteins. The phenyl ring provides hydrophobic interactions with lipid regions or aromatic pockets within target proteins. Moreover, the p-tolyl group introduces steric bulk and additional hydrophobicity, which can fine-tune binding properties. These interactions are essential for designing molecules with high affinity and selectivity towards therapeutic targets.

Preclinical studies have begun to explore the pharmacological profile of thienopyridine derivatives, including compounds structurally related to 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide. Initial results suggest that these molecules exhibit promising activities against enzymes such as kinases and phosphodiesterases. For example, certain thienopyridines have shown inhibitory effects on tyrosine kinases involved in cancer signaling pathways. Further investigation into the mechanism of action is warranted to fully understand their therapeutic potential.

The development of novel drug candidates relies heavily on robust analytical techniques for characterization and quality control. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are crucial for confirming the structure of 3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolylamide. Additionally, high-performance liquid chromatography (HPLC) is employed for purity assessment and impurity profiling during synthesis and formulation development. These analytical tools ensure that the compound meets stringent pharmaceutical standards before advancing to preclinical or clinical trials.

In conclusion,3-Amino-4-phenyl-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid o-tolyla mide (CAS No. 332114-37-1) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts targeting various diseases. As research continues to uncover new applications for thienopyridine derivatives,this compound may play a pivotal role in developing next-generation therapeutic agents.